Cas no 1806566-59-5 (Ethyl 4-(2-cyanoethyl)-3-(methylthio)benzoate)

• Product Name: Ethyl 4-(2-cyanoethyl)-3-(methylthio)benzoate
• CAS No: 1806566-59-5
• MF: C₁₃H₁₅NO₂S
• MW: 249.32870221138
• CID: 4959490
• Update Time: 2025-06-11

Ethyl 4-(2-cyanoethyl)-3-(methylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(2-cyanoethyl)-3-(methylthio)benzoate

• Inchi： 1S/C13H15NO2S/c1-3-16-13(15)11-7-6-10(5-4-8-14)12(9-11)17-2/h6-7,9H,3-5H2,1-2H3
• InChI Key： QVNFMGKCNRIDEI-UHFFFAOYSA-N
• SMILES： S(C)C1C=C(C(=O)OCC)C=CC=1CCC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 297
• XLogP3: 2.6
• Topological Polar Surface Area: 75.4

Additional information on Ethyl 4-(2-cyanoethyl)-3-(methylthio)benzoate

Research Brief on Ethyl 4-(2-cyanoethyl)-3-(methylthio)benzoate (CAS: 1806566-59-5) in Chemical Biology and Pharmaceutical Applications

Ethyl 4-(2-cyanoethyl)-3-(methylthio)benzoate (CAS: 1806566-59-5) is a synthetic intermediate of growing interest in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. Recent studies have highlighted its role as a key building block for the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and modulators of cellular signaling pathways. This brief consolidates the latest findings on its synthesis, mechanistic insights, and therapeutic potential.

A 2023 study published in Journal of Medicinal Chemistry demonstrated the compound's utility in constructing pyridine-based scaffolds via cyanoethylation reactions, yielding derivatives with nanomolar affinity for EGFR tyrosine kinase. The research team optimized the reaction conditions (80°C, DMF, K₂CO₃) to achieve an 87% yield of the target intermediate, emphasizing the methylthio group's role in directing regioselectivity during subsequent cyclization steps.

Structural analyses reveal that the ethyl ester moiety enhances cell membrane permeability, while the cyanoethyl group serves as a versatile handle for further functionalization. Computational docking studies (PDB: 7T9F) suggest that derivatives of this compound exhibit favorable binding to the ATP pocket of aberrant kinases, with binding energies ranging from -9.2 to -11.6 kcal/mol in molecular dynamics simulations.

Ongoing preclinical investigations have identified lead compounds derived from this scaffold showing promising activity against non-small cell lung cancer (NSCLC) cell lines (IC₅₀ = 0.42-1.7 μM in A549 and H460). Notably, the methylthio group appears critical for metabolic stability, with in vitro microsomal studies showing a 3-fold increase in half-life compared to oxygen analogs.

Challenges remain in optimizing the pharmacokinetic profile, as recent ADMET predictions indicate potential CYP3A4 inhibition (IC₅₀ = 8.3 μM). Current research directions include developing prodrug versions to address first-pass metabolism issues while maintaining the compound's unique pharmacophore features that enable selective kinase inhibition.